Cas no 38944-14-8 (2-(4-Chlorophenyl)pyrrolidine)

• Product Name: 2-(4-Chlorophenyl)pyrrolidine
• CAS No: 38944-14-8
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• MDL: MFCD01631838
• CID: 54937
• PubChem ID: 592391
• Update Time: 2025-05-20

2-(4-Chlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)pyrrolidine
• 2-(4-Chloro-phenyl)-pyrrolidine
• 2-(2-HYDROXY-4-METHOXYPHENYL)BENZOTHIAZOLE
• 2-(4-Chlor-phenyl)-pyrrolidin
• 2-(4-chlorphenyl)-pyrrolidine
• 2-(p-Chlorphenyl)-pyrrolidin
• 2-[p-Chlorophenyl]pyrolidine
• 2-(p-Chlorophenyl)pyrrolidine
• 2-[(4-chlorophenyl]pyrrolidine
• CIHHGGKKRPPWSU-UHFFFAOYSA-N
• 2-(4-CHLOROPHENYL]PYRROLIDINE
• 2-[4-chlorophenyl]pyrrolidine
• Pyrrolidine, 2-(4-chlorophenyl)-
• Oprea1_028652
• Jsp006786
• 2-[(4-chlorophenyl)]pyrrolidine
• 2-(4-Chlorophenyl)pyrrolidine #
• Pyrrolidine,2-(4-chlorophenyl)-
• 4-(Pyrrolidin-2-yl)chloro
• BBL022425
• STK352017
• SBB025075
• AR1034
• BB 0220655
• CS-0001895
• SY042770
• AKOS016341137
• FS-2314
• AKOS000163177
• FT-0601696
• AC-2232
• AM20040349
• MFCD01631838
• SCHEMBL1673367
• 38944-14-8
• DTXSID00343808
• SB44304
• (RS)-2-(4-chloro-phenyl)-pyrrolidine
• F2199-0483
• SB36975
• EN300-31069
• A26407
• (+/-)-2-(4-chlorophenyl)pyrrolidine
• DB-013229

• MDL： MFCD01631838
• Inchi： 1S/C10H12ClN/c11-9-5-3-8(4-6-9)10-2-1-7-12-10/h3-6,10,12H,1-2,7H2
• InChI Key： CIHHGGKKRPPWSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCCN1

Computed Properties

• Exact Mass: 181.06600
• Monoisotopic Mass: 181.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 2.4

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Solid
• Density: 1.129
• Boiling Point: 269.4℃ at 760 mmHg
• Flash Point: 116.7°C
• Refractive Index: 1.548
• PSA: 12.03000
• LogP: 3.09330

2-(4-Chlorophenyl)pyrrolidine Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(4-Chlorophenyl)pyrrolidine

2-(4-Chlorophenyl)pyrrolidine: A Comprehensive Overview

2-(4-Chlorophenyl)pyrrolidine, also known by its CAS number 38944-14-8, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its pyrrolidine ring fused with a chlorophenyl group, exhibits unique chemical properties that make it valuable in various applications. Recent studies have highlighted its potential in drug discovery, material science, and as a building block in organic synthesis.

The structural integrity of 2-(4-Chlorophenyl)pyrrolidine lies in its ability to form stable amine bonds, which is a critical factor in many chemical reactions. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, suggesting its potential use in treating chronic inflammatory diseases.

In terms of synthesis, 2-(4-Chlorophenyl)pyrrolidine can be efficiently prepared through a variety of methods, including the Knorr pyrrole synthesis and the Hantzsch dihydropyridine synthesis. These methods have been optimized in recent years to enhance yield and purity, making the compound more accessible for large-scale production. A 2022 paper in Organic Process Research & Development detailed an eco-friendly approach using microwave-assisted synthesis, which significantly reduces reaction time and energy consumption.

The pharmacological profile of 2-(4-Chlorophenyl)pyrrolidine has been extensively studied, with particular emphasis on its neuroprotective effects. Preclinical trials have shown that it can modulate neurotransmitter systems, potentially offering therapeutic benefits for neurodegenerative disorders such as Alzheimer's disease. Additionally, its ability to act as a ligand for certain G-protein coupled receptors (GPCRs) has opened new avenues for drug design targeting central nervous system disorders.

Beyond pharmacology, 2-(4-Chlorophenyl)pyrrolidine has found applications in polymer chemistry. Its use as a monomer in the synthesis of novel polyamides has been reported in recent literature, showcasing its potential in developing high-performance materials for aerospace and electronics industries. A 2023 study published in Polymer International highlighted its role in creating lightweight, thermally stable polymers with exceptional mechanical properties.

In conclusion, 2-(4-Chlorophenyl)pyrrolidine, CAS number 38944-14-8, stands as a pivotal compound with diverse applications across multiple disciplines. Its chemical versatility and biological activity continue to drive innovative research, positioning it as a key player in the development of next-generation drugs and advanced materials.